Cas no 15397-13-4 (5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol)
15397-13-4 structure
Product Name:5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
CAS No:15397-13-4
MF:C11H15N5O4
MW:281.267901659012
CID:1328625
PubChem ID:360646
Update Time:2025-04-20
5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
- AGN-PC-00SN1P
- NSC750214
- CHEBI:120261
- NSC622953
- AC1L7H24
- AC1Q4Y2L
- 3'-methyl-adenosine
- AGN-PC-00SN1P; NSC750214; CHEBI:120261; NSC622953; AC1L7H24; AC1Q4Y2L; 3'-methyl-adenosine;
- (2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
- BDBM50408410
- 3'-b-C-Methyladenosine
- 3a?beta-C-Methyladenosine
- (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol
- 3'-C-Methyl Ado
- DA-49528
- (2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
- 3'-C-Methyladenosine
- SCHEMBL1066935
- (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
- 9-(3'-C-Methyl-.beta.-D-ribofuranosyl) adenine
- CHEMBL480143
- 15397-13-4
- 3'-beta-C-Methyladenosine
-
- Inchi： 1S/C11H15N5O4/c1-11(19)5(2-17)20-10(7(11)18)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)
- InChI Key： MLIWWOXSMXQECL-UHFFFAOYSA-N
- SMILES： O1C(C(C(C)(C1CO)O)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 281.11255
- Monoisotopic Mass: 281.11240398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 139.54
- LogP: -1.00870
5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
15397-13-4 (5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol) Related Products
- 26291-78-1(9H-Purin-6-amine,9-(3-deoxy-3-methyl-b-D-allofuranosyl)-)
- 26277-36-1(Adenine,9-[3-deoxy-3-(hydroxymethyl)-b-D-allofuranosyl]- (8CI))
- 150890-72-5(9H-Purin-6-amine,9-(hexahydro-4a-methoxy-1,3-dioxacyclopropa[cd]pentalen-4-yl)-, [2aS-(2aa,2ba,4a,4aa,4ba)]- (9CI))
- 19029-57-3(9-[3-deoxy-3-(2-hydroxyethyl)hexofuranosyl]-9H-purin-6-amine)
- 15397-12-3(2'-C-Methyladenosine)
- 26383-05-1(Adenosine,3'-deoxy-3'-methyl-)
- 19029-58-4((4-methoxy-3-phenylmethoxyphenyl)methanol)
- 109923-63-9(3'-deoxy-2'-C-methyladenosine)
- 26289-43-0(Adenosine,3'-deoxy-3'-(hydroxymethyl)- (8CI,9CI))
- 126199-02-8(2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-3-hydroxy-, (2R,3R,4R)-)
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